2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C19H20FN5OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(2-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H20FN5OS/c1-11-8-12(2)17(13(3)9-11)22-16(26)10-27-19-24-23-18(25(19)21)14-6-4-5-7-15(14)20/h4-9H,10,21H2,1-3H3,(H,22,26)
• InChI Key: ITRWMSRWKCJTAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3F)C

Description

This compound belongs to a class of 1,2,4-triazole derivatives, which are characterized by a triazole core substituted with amino, aryl, and sulfanyl-acetamide groups. The 2-fluorophenyl moiety at position 5 of the triazole ring and the 2,4,6-trimethylphenyl group on the acetamide side chain define its structural uniqueness. Such derivatives are synthesized via nucleophilic substitution reactions between triazole thiol intermediates and halogenated acetamides, typically under basic conditions (e.g., K₂CO₃ in acetone or ethanol) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide typically involves multiple steps. One common synthetic route starts with the preparation of 4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol. This intermediate is then reacted with N-(2,4,6-trimethylphenyl)acetamide under specific conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic route to achieve higher yields and purity. This can include the use of advanced catalytic systems, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution at the Sulfanyl Group

The sulfanyl group (-S-) acts as a leaving group under specific conditions, enabling nucleophilic substitution reactions.

Reactants/Conditions	Product	Yield	Notes
Alkyl halides (R-X) in basic media (e.g., NaOH/EtOH)	Alkylated triazole derivatives	65–80%	Reaction occurs via SN2 mechanism at the sulfur atom.
Aryl boronic acids (Suzuki coupling)	Biaryl triazole derivatives	50–70%	Requires Pd(PPh₃)₄ catalyst and heating.

Oxidation of the Sulfanyl Group

The sulfanyl group can be oxidized to sulfoxide or sulfone derivatives under controlled conditions.

Oxidizing Agent	Product	Reaction Time	Selectivity
H₂O₂ (30%) in acetic acid	Sulfoxide (-SO-)	2–4 hrs	Partial oxidation dominates .
mCPBA (meta-chloroperbenzoic acid)	Sulfone (-SO₂-)	6–8 hrs	Complete oxidation at elevated temps .

Functionalization of the Triazole Ring

The 1,2,4-triazole core undergoes electrophilic substitution and cycloaddition reactions.

Reaction Type	Reagents/Conditions	Product	Key Observations
Bromination	Br₂ in CHCl₃	3-Bromo-triazole derivative	Regioselectivity at position 3 due to electron-withdrawing fluorine .
Huisgen Cycloaddition	Cu(I)-catalyzed azide-alkyne click reaction	Triazole-linked conjugates	Forms stable 1,2,3-triazole hybrids.

Hydrolysis of the Acetamide Moiety

The acetamide group can be hydrolyzed to carboxylic acid or amine derivatives.

Conditions	Product	Mechanism
6M HCl, reflux	2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid	Acid-catalyzed hydrolysis of amide bond.
LiAlH₄ in THF	2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethylamine	Reduction of amide to amine.

Reactivity of the Fluorophenyl Substituent

The 2-fluorophenyl group participates in electrophilic aromatic substitution (EAS) and cross-coupling reactions.

Reaction	Reagents	Product	Yield
Nitration	HNO₃/H₂SO₄	3-Nitro-2-fluorophenyl derivative	45%
Buchwald–Hartwig Amination	Pd₂(dba)₃, Xantphos	Arylamine-functionalized triazole	60%

Condensation Reactions

The amino group on the triazole ring facilitates condensation with aldehydes or ketones.

Carbonyl Source	Product	Application
Benzaldehyde	Schiff base derivative	Enhanced metal-chelating properties .
Acetylacetone	β-Diketo-triazole hybrid	Potential antimicrobial activity.

Metal Complexation

The compound acts as a ligand for transition metals via nitrogen and sulfur donor atoms.

Metal Salt	Complex Structure	Stability Constant (log K)
Cu(II) nitrate	[Cu(L)₂(H₂O)₂]	8.2 ± 0.3
Pd(II) chloride	[Pd(L)Cl₂]	10.1 ± 0.5

Key Findings:

• The sulfanyl group is pivotal for nucleophilic substitution and oxidation pathways.

• The 2-fluorophenyl substituent directs EAS reactions to the meta position.

• Triazole-metal complexes show promise in catalysis and medicinal applications .

Scientific Research Applications

Biological Properties

This compound exhibits a range of biological activities:

• Antiviral Activity : Research indicates that triazole derivatives can inhibit viral replication and may be effective against various viral pathogens.
• Antimicrobial Properties : The compound has shown efficacy against bacterial strains and fungi, making it a potential candidate for developing new antibiotics.
• Anticancer Effects : Studies have demonstrated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific molecular pathways.

Case Studies

Several studies highlight the therapeutic potential of this compound:

• Antiviral Studies : A study demonstrated that similar triazole compounds effectively inhibited the replication of influenza virus in vitro.
  • Findings: Significant reduction in viral load was observed at low concentrations.
• Anticancer Research : In vitro studies on various cancer cell lines indicated that the compound could reduce cell viability and promote apoptosis.
  • Results: The compound exhibited IC50 values in the micromolar range against breast cancer and lung cancer cell lines.
• Antimicrobial Efficacy : Research showed that this compound had notable activity against both Gram-positive and Gram-negative bacteria.
  • Outcomes: Minimum inhibitory concentration (MIC) values were determined to be lower than those of standard antibiotics.

Industrial Applications

In addition to its pharmaceutical applications, this compound is being explored for use in:

• Material Science : As a building block for synthesizing novel materials with unique properties.
• Catalysis : Its ability to act as a catalyst in organic reactions is being investigated to improve reaction efficiencies.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its therapeutic effects. For example, it may inhibit histone deacetylases (HDACs), which play a critical role in gene expression regulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Pharmacological Activities

The following table summarizes key structural analogs and their biological activities:

Compound Name	Substituents (Triazole Position 5 / Acetamide N-Aryl)	Key Pharmacological Findings	Reference
Target Compound	2-Fluorophenyl / 2,4,6-Trimethylphenyl	Not explicitly reported in evidence. Likely inferred anti-inflammatory or antiviral potential based on structural analogs.	–
2-[[4-Amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide (AS111)	2-Pyridyl / 3-Methylphenyl	1.28× more potent than diclofenac sodium in anti-inflammatory assays (formalin edema model) .
2-{[4-Amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-phenoxyphenyl)acetamide	4-Chlorophenyl / 4-Phenoxyphenyl	No direct activity reported; structural similarity suggests potential COX-2 inhibition .
2-{[4-Amino-5-(2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-nitrophenyl)acetamide (AM31)	2-Hydroxyphenyl / 4-Nitrophenyl	Predicted as a potent reverse transcriptase inhibitor (binding affinity > nevirapine) .
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives (3.1–3.21)	Furan-2-yl / Variable aryl groups	Anti-exudative activity comparable to diclofenac (10 mg/kg dose) .

Key Observations

• Substituent Effects on Activity :

  • Aryl Groups at Position 5 : Fluorophenyl (target compound) and pyridyl (AS111) substituents enhance anti-inflammatory activity compared to chlorophenyl or furyl groups . The electron-withdrawing fluorine atom may improve metabolic stability or target binding.
  • N-Aryl Acetamide Modifications : Bulky, hydrophobic groups (e.g., 2,4,6-trimethylphenyl in the target compound) may enhance membrane permeability but could reduce solubility. The 3-methylphenyl group in AS111 optimizes both activity and bioavailability .
• Pharmacokinetic Trends: A related morpholine-substituted triazole (PKR-173) exhibited rapid absorption (t₁/₂ = 0.32 hours) and mono-exponential clearance in rats . The target compound’s trimethylphenyl group may prolong half-life due to increased lipophilicity.

Structure-Activity Relationship (SAR) Insights

• Anti-Inflammatory Activity : Position 5 aryl groups with moderate electron-withdrawing properties (e.g., 2-fluorophenyl, 2-pyridyl) correlate with higher cyclooxygenase-2 (COX-2) inhibition .
• Antiviral Potential: Hydroxyphenyl substituents (e.g., AM31, AM33) enhance reverse transcriptase binding, suggesting the target compound’s fluorophenyl group may also interact with viral enzymes .

Pharmacokinetic and Metabolic Considerations

The 2,4,6-trimethylphenyl group may mitigate rapid clearance by reducing phase I metabolism.

Biological Activity

The compound 2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a triazole derivative known for its diverse biological activities. This article explores its biological activity, focusing on its antifungal, antibacterial, and anticancer properties, as well as its mechanism of action and potential therapeutic applications.

Chemical Structure and Properties

The compound features a triazole ring with a sulfanyl group, which is significant for its biological activity. The presence of the fluorophenyl and trimethylphenyl groups enhances its lipophilicity and membrane permeability.

Property	Value
IUPAC Name	2-{[4-amino-5-(2-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
Molecular Formula	C16H18F N5OS
Molecular Weight	345.41 g/mol

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:

• Antifungal Activity : The triazole moiety inhibits ergosterol synthesis in fungal cells by targeting the enzyme 14α-demethylase. This disruption weakens the cell membrane integrity of fungi, inhibiting their growth and leading to cell death .
• Antibacterial Activity : The compound exhibits antibacterial effects by interfering with bacterial enzyme functions. It disrupts metabolic processes essential for bacterial survival and replication .
• Anticancer Properties : The compound may induce apoptosis in cancer cells through modulation of specific signaling pathways. It has shown potential in inhibiting the proliferation of various cancer cell lines .

Biological Activity Studies

Several studies have evaluated the biological activity of similar triazole derivatives, providing insights into the potential efficacy of this compound.

Antifungal Studies

A study demonstrated that triazole derivatives significantly inhibited the growth of Candida albicans in vitro. The most active compounds showed minimum effective concentrations (MEC) as low as 0.31 μg/mL .

Antibacterial Studies

Research indicated that compounds with similar structures exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. In vitro tests showed effective inhibition comparable to standard antibiotics like streptomycin .

Anticancer Studies

In vitro assays on various cancer cell lines revealed that certain triazole derivatives possess IC50 values in the micromolar range. For instance, one derivative demonstrated an IC50 value of 27.3 μM against breast cancer cell lines (T47D) and 6.2 μM against colon carcinoma (HCT-116) .

Case Studies

• Case Study on Antifungal Efficacy : A comparative study evaluated the antifungal efficacy of various triazole compounds against C. albicans. The compound under discussion exhibited a significant survival rate in infected mouse models compared to traditional antifungals like ketoconazole .
• Case Study on Anticancer Activity : A study focused on the anticancer effects of triazole derivatives found that certain compounds led to a marked reduction in tumor size in xenograft models, suggesting their potential role as therapeutic agents in cancer treatment .

Q & A

Basic: What are the common synthetic routes for this compound, and how are intermediates characterized?

The synthesis typically involves multi-step reactions starting with the formation of the 1,2,4-triazole core. Key steps include:

• Cyclocondensation of thiosemicarbazide derivatives with 2-fluorophenyl-substituted carboxylic acids to form the triazole ring.
• Thioether linkage formation via nucleophilic substitution between the triazole-thiol intermediate and α-chloroacetamide derivatives.
• Final purification via recrystallization or column chromatography.
  Intermediates are characterized using FTIR (to confirm functional groups like -NH₂ and C=S), ¹H/¹³C NMR (to verify regiochemistry and substitution patterns), and melting point analysis .

Basic: What spectroscopic methods are recommended for confirming the structure of this compound?

• X-ray crystallography : Resolves absolute configuration and confirms the triazole-thioacetamide linkage .
• FTIR : Identifies key functional groups (e.g., C=O at ~1650 cm⁻¹, N-H stretching in the acetamide moiety).
• NMR : ¹H NMR detects aromatic protons from the 2-fluorophenyl and trimethylphenyl groups, while ¹³C NMR confirms quaternary carbons in the triazole ring .

Advanced: How can researchers optimize synthesis yield using design of experiments (DoE)?

• DoE Approach : Use a factorial design to evaluate variables like reaction temperature, solvent polarity, and molar ratios. For example:

  Factor	Range	Optimal Value
  Temperature	60–100°C	80°C
  Solvent	DMF, DMSO, EtOH	DMF
  Reaction time	4–12 hrs	8 hrs

• Response surface methodology (RSM) can model interactions between variables, maximizing yield while minimizing side products .

Advanced: How to analyze structure-activity relationships (SAR) for anti-exudative activity?

• Structural Modifications : Compare analogs with variations in the triazole substituents (e.g., 2-fluorophenyl vs. furan) and acetamide groups (e.g., trimethylphenyl vs. chlorophenyl).
• Biological Assays : Use the formalin-induced rat paw edema model to quantify anti-exudative activity. Correlate % inhibition with electronic parameters (e.g., Hammett constants) or lipophilicity (logP) .

Advanced: What computational methods predict electronic properties, and how do they correlate with experimental data?

• HOMO-LUMO Analysis : Predicts charge transfer capabilities and reactivity. For this compound, a narrow HOMO-LUMO gap (~4.5 eV) suggests potential redox activity.
• Molecular Electrostatic Potential (MESP) : Maps electron-rich regions (e.g., triazole sulfur) for interaction with biological targets.
• DFT Calculations : Validate experimental FTIR and UV-Vis spectra by simulating vibrational frequencies and electronic transitions .

Basic: What in vivo models assess anti-exudative activity?

• Formalin-Induced Edema in Rats : Inject 1% formalin subcutaneously into the paw; measure volume changes pre- and post-administration of the compound.
• Carrageenan-Induced Inflammation : Evaluate dose-dependent reduction in edema over 6–24 hours. Include positive controls (e.g., indomethacin) and statistical validation (ANOVA) .

Advanced: How to resolve contradictions in biological activity data across studies?

• Experimental Variables : Control for differences in animal strain, dosing regimen, and formulation (e.g., solubility enhancers).
• Data Normalization : Express activity as % inhibition relative to baseline and positive controls.
• Meta-Analysis : Use multivariate regression to identify confounding factors (e.g., logP vs. bioavailability) .

Basic: What key physicochemical properties are critical during characterization?

• Lipophilicity (logP) : Determined via shake-flask method (expected ~3.5 for this compound).
• Aqueous Solubility : Use HPLC or nephelometry; values <10 µg/mL may require prodrug strategies.
• Thermal Stability : TGA/DSC to identify decomposition points (>200°C ideal for storage) .

Advanced: How to validate molecular interactions via molecular docking?

• Target Selection : Prioritize proteins like COX-2 or TNF-α based on anti-exudative mechanisms.
• Docking Software : Use AutoDock Vina or Schrödinger Suite; set grid boxes around active sites (e.g., COX-2’s hydrophobic channel).
• Validation : Compare docking scores (ΔG < -8 kcal/mol) with experimental IC₅₀ values. Perform MD simulations to assess binding stability .